N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-ethoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-4-ethoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C20H24N2O5S/c1-5-26-17-9-7-15(10-13(17)2)28(24,25)22-14-6-8-16-18(11-14)27-12-20(3,4)19(23)21-16/h6-11,22H,5,12H2,1-4H3,(H,21,23)
• InChI Key: XXWVORRIKYEFCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)NC(=O)C(CO3)(C)C)C
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-ethoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O5S and its molecular weight is 404.48. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study discussed the synthesis and characterization of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base. These compounds demonstrated good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II mechanisms in photodynamic therapy, suggesting a potential application in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Carbonic Anhydrase Inhibitors

Another study introduced a novel class of [1,4]oxazepine-based primary sulfonamides exhibiting strong inhibition of human carbonic anhydrases, relevant for therapeutic applications. This indicates potential use in designing inhibitors for enzyme targets in various diseases (Sapegin et al., 2018).

Antifungal and Antimicrobial Activity

Research on 4-toluenesulfonamide and its derivatives revealed good antifungal activity, highlighting the potential for developing new antifungal agents. This suggests that compounds with similar sulfonamide groups could be explored for antimicrobial properties (Khodairy, Ali, & El-wassimy, 2016).

DNA Binding and Anticancer Activity

A study on mixed-ligand copper(II)-sulfonamide complexes examined their DNA binding, cleavage, genotoxicity, and anticancer activities. The results indicated that the sulfonamide derivative plays a significant role in interaction with DNA, suggesting potential applications in cancer research and therapy (González-Álvarez et al., 2013).

Synthesis and Characterization of Novel Compounds

Research on novel synthesis routes for [1,4]oxazepine and malonamide derivatives has been conducted, showing potential in the development of new chemical entities with various biological activities. This indicates a broader research application for the synthesis and exploration of new compounds with therapeutic potential (Shaabani et al., 2010).